Cas no 28446-37-9 (Adenine,9-(2,3-anhydro-b-D-lyxofuranosyl)-,5'-p-toluenesulfonate (8CI))

Adenine,9-(2,3-anhydro-b-D-lyxofuranosyl)-,5'-p-toluenesulfonate (8CI) structure
28446-37-9 structure
Product Name:Adenine,9-(2,3-anhydro-b-D-lyxofuranosyl)-,5'-p-toluenesulfonate (8CI)
CAS No:28446-37-9
MF:C17H17N5O5S
MW:403.412381887436
CID:289154
PubChem ID:276417
Update Time:2025-04-19

Adenine,9-(2,3-anhydro-b-D-lyxofuranosyl)-,5'-p-toluenesulfonate (8CI) Chemical and Physical Properties

Names and Identifiers

    • Adenine,9-(2,3-anhydro-b-D-lyxofuranosyl)-,5'-p-toluenesulfonate (8CI)
    • AC1MIVHC
    • AG-D-19942
    • CTK0G4362
    • Cytidine 5'-(pentahydrogen tetraphosphate)
    • Cytidine 5'-tetraphosphate
    • O5'-(pentahydroxy-[1]tetraphosphoryl)-cytidine
    • O5'-(toluene-4-sulfonyl)-2',3'-anhydro-adenosine
    • 9-[2,3-Anhydro-5-O-(4-methylbenzene-1-sulfonyl)pentofuranosyl]-9H-purin-6-amine
    • DTXSID50951093
    • 28446-37-9
    • NSC124210
    • NSC-124210
    • Inchi: 1S/C17H17N5O5S/c1-9-2-4-10(5-3-9)28(23,24)25-6-11-13-14(27-13)17(26-11)22-8-21-12-15(18)19-7-20-16(12)22/h2-5,7-8,11,13-14,17H,6H2,1H3,(H2,18,19,20)
    • InChI Key: AOLWMWUFBSWMJT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C2C(C(N3C=NC4C(N)=NC=NC3=4)O1)O2

Computed Properties

  • Exact Mass: 403.09500
  • Monoisotopic Mass: 403.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 143Ų

Experimental Properties

  • Density: 1.79
  • Boiling Point: 695.1°Cat760mmHg
  • Flash Point: 374.2°C
  • Refractive Index: 1.812
  • PSA: 143.13000
  • LogP: 2.44920
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